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Compound of Interest

Compound Name: Diallyl hexahydrophthalate

Cat. No.: B075857 Get Quote

Comprehensive Safety Protocol: Handling Diallyl
Hexahydrophthalate
This document provides essential safety and logistical information for the handling and disposal

of Diallyl hexahydrophthalate (CAS No. 13846-31-6). The procedural guidance is designed

for researchers, scientists, and drug development professionals to ensure safe laboratory

operations.

Note on Chemical Data: Specific safety and toxicology data for Diallyl hexahydrophthalate
are limited. Therefore, as a precautionary measure, this guidance is supplemented with data

from the closely related and more thoroughly studied compound, Diallyl phthalate (CAS No.

131-17-9). Users should handle Diallyl hexahydrophthalate with the assumption that it may

share similar hazards.

Primary Hazard Identification
Diallyl hexahydrophthalate is classified as harmful to aquatic life with long-lasting effects.[1]

The related compound, Diallyl phthalate, presents a more extensive hazard profile, which

should be considered:

Health Hazards: Harmful if swallowed or inhaled.[2][3][4] It may cause an allergic skin

reaction, skin irritation, and serious eye irritation.[2][3][5][6] It is also a lachrymator (a

substance that causes tearing).[3][4] Some data suggests it is a suspected mutagen and

may cause organ damage through prolonged or repeated exposure.[3]
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Physical Hazards: This substance is a combustible liquid.[2] It may polymerize when heated

or in the presence of a catalyst if not properly inhibited.[2]

Environmental Hazards: The substance is very toxic to aquatic organisms and can cause

long-term adverse effects in the aquatic environment.[2][3][4][7] It must not be allowed to

enter the environment.[2][4]

Quantitative Data Summary
The following table summarizes key quantitative data, primarily from Diallyl phthalate safety

data sheets, to be used as a reference for handling Diallyl hexahydrophthalate.

Property Value Citations

Molecular Formula
C₁₄H₂₀O₄ (Diallyl

hexahydrophthalate)
[1]

Molecular Weight 246.26 g/mol (Diallyl phthalate) [4][7][8]

Appearance Colorless to light yellow liquid [2][3][7]

Odor Slight [3][7]

Melting Point -70 °C / -94 °F [2][3][7]

Boiling Point 167 °C @ 5 mmHg [7]

Flash Point 166 °C / 330.8 °F [2][3][7]

Specific Gravity 1.120 [7]

Autoignition Temperature 385 - 435 °C [2][7]

Occupational Exposure Limits

No specific limits have been

established by major

regulatory bodies.

[6][7][9]

Operational and Disposal Plan
This section provides step-by-step guidance for the entire lifecycle of handling Diallyl
hexahydrophthalate in a laboratory setting.
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Pre-Handling and Area Preparation
Risk Assessment: Before starting any work, perform a thorough risk assessment for the

planned procedure.

Ventilation: Ensure work is conducted in a well-ventilated area, preferably within a chemical

fume hood.[2][7][10]

Emergency Equipment: Confirm that a safety shower, eyewash station, and appropriate spill

kit are readily accessible.

Remove Incompatibles: Keep the work area clear of incompatible materials such as strong

oxidizing agents, strong acids, and strong bases.[2][7]

Required Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z87.1 or European

Standard EN166 standards.[7][11] If there is a significant risk of splashing, a face shield

must be worn in addition to goggles.[11][12][13]

Skin Protection:

Gloves: Wear unlined, chemical-resistant gloves (e.g., nitrile, neoprene).[11][12] Always

check the manufacturer's glove selection guide for chemical compatibility. Inspect gloves

for any signs of degradation before use and replace them immediately if contact occurs.

[11]

Protective Clothing: A lab coat or chemical-resistant apron must be worn to protect against

skin contact.[2][7] Long pants and closed-toe shoes are required.[11]

Respiratory Protection: If work cannot be conducted in a well-ventilated area or if

aerosols/mists are generated, a NIOSH/MSHA-approved respirator is required.[7][11] Use of

a respirator requires enrollment in a respiratory protection program, including fit testing and

medical evaluation.[11]
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Step-by-Step Handling Procedure
Don all required PPE as specified above.

Work within a designated and properly functioning chemical fume hood.

Carefully open the container, avoiding splashes or the generation of mists.

Use only compatible tools (e.g., glass, polyethylene) for transferring the chemical.

Keep the container tightly closed when not in use.[7][10]

After handling, wash hands and any exposed skin thoroughly with soap and water.[6][7][14]

Do not eat, drink, or smoke in the work area.[2][7][14]

Storage Requirements
Store in a cool, dry, and well-ventilated area away from direct sunlight and heat.[6][7][10]

Keep containers tightly sealed to prevent polymerization and contamination.[7]

Store separately from incompatible materials (strong acids, bases, and oxidizers).[2][7]

Emergency and Disposal Plan
Spill Response Procedure

Evacuate and Isolate: Immediately alert others in the area and isolate the spill.[5]

Remove Ignition Sources: If combustible, remove all sources of ignition.[5]

Don PPE: Wear appropriate PPE, including respiratory protection if necessary, before

attempting cleanup.

Contain Spill: Use an inert absorbent material such as sand, silica gel, or a universal binder

to soak up the spill.[2][3][7][15] Do not use combustible materials like sawdust on absorbent

pads that may react.
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Collect Waste: Carefully collect the absorbed material into a suitable, labeled, and sealed

container for hazardous waste disposal.[2][7][15]

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap

and water.

Prevent Environmental Release: Do not allow the spilled material or cleanup runoff to enter

drains or waterways.[2][3][4][7][15]

First Aid Measures
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide

oxygen. Seek medical attention.[3][7]

Skin Contact: Immediately remove contaminated clothing. Wash the affected skin area with

plenty of soap and water for at least 15 minutes.[2][7] Seek medical attention if irritation or an

allergic reaction develops.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if it is safe to do so. Seek

immediate medical attention.[7][14]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[7][14]

Waste Disposal Procedure
All waste containing Diallyl hexahydrophthalate, including empty containers and

contaminated cleanup materials, must be treated as hazardous waste.[4][7]

Store waste in clearly labeled, sealed, and compatible containers.

Do not mix with other waste streams.[4]

Dispose of the waste through a licensed hazardous waste disposal company, following all

federal, state, and local regulations.[3][4][7][10]

Visual Workflow for Safe Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0430
https://www.fishersci.com/store/msds?partNumber=AC276622500&productDescription=DIALLYL+PHTHALATE+98%25DIALLYL&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=10559453&countryCode=AT&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0430
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24648~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2016:27:35~~Diallyl%20phthalate~~
https://www.cdhfinechemical.com/images/product/msds/37_1028830363_DIALLYLPHTHALALTECASNO-131-17-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC276622500&productDescription=DIALLYL+PHTHALATE+98%25DIALLYL&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.at/store/msds?partNumber=10559453&countryCode=AT&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24648~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2016:27:35~~Diallyl%20phthalate~~
https://www.fishersci.com/store/msds?partNumber=AC276622500&productDescription=DIALLYL+PHTHALATE+98%25DIALLYL&vendorId=VN00032119&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0430
https://www.fishersci.com/store/msds?partNumber=AC276622500&productDescription=DIALLYL+PHTHALATE+98%25DIALLYL&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC276622500&productDescription=DIALLYL+PHTHALATE+98%25DIALLYL&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC276622500&productDescription=DIALLYL+PHTHALATE+98%25DIALLYL&vendorId=VN00032119&countryCode=US&language=en
https://metallographic.com/sds/Diallyl-Phthalate.pdf
https://www.fishersci.com/store/msds?partNumber=AC276622500&productDescription=DIALLYL+PHTHALATE+98%25DIALLYL&vendorId=VN00032119&countryCode=US&language=en
https://metallographic.com/sds/Diallyl-Phthalate.pdf
https://www.benchchem.com/product/b075857?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1028830363_DIALLYLPHTHALALTECASNO-131-17-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC276622500&productDescription=DIALLYL+PHTHALATE+98%25DIALLYL&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1028830363_DIALLYLPHTHALALTECASNO-131-17-9-MSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24648~~PDF~~MTR~~CGV4~~EN~~2025-09-11%2016:27:35~~Diallyl%20phthalate~~
https://www.cdhfinechemical.com/images/product/msds/37_1028830363_DIALLYLPHTHALALTECASNO-131-17-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC276622500&productDescription=DIALLYL+PHTHALATE+98%25DIALLYL&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/68015.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram outlines the logical workflow for the safe handling and disposal of Diallyl
hexahydrophthalate.

Caption: Workflow for handling Diallyl hexahydrophthalate from preparation to final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075857#personal-protective-equipment-for-handling-
diallyl-hexahydrophthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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